4-(2-Carboxythiophene-4-yl)-2-cyanophenol, 95%
Overview
Description
4-(2-Carboxythiophene-4-yl)-2-cyanophenol, 95% is a chemical compound with a variety of uses in scientific research and laboratory experiments. It is a thiophene-based, substituted phenol with a cyanide group. Its chemical formula is C9H5NO2S, and it has a molecular weight of 191.22 g/mol. 4-(2-Carboxythiophene-4-yl)-2-cyanophenol, 95% is a colorless to pale yellow crystalline solid, with a melting point of about 140°C. Its solubility in water is poor, with a solubility of 0.1 g/L.
Scientific Research Applications
4-(2-Carboxythiophene-4-yl)-2-cyanophenol, 95% has been used in a variety of scientific research applications. It has been used as a reagent in the synthesis of organic compounds, such as 2-cyano-4-(2-carboxythiophene-4-yl)phenol and its derivatives. It has also been used in the synthesis of polymers, such as polythiophene, polyaniline, and polypyrrole. Additionally, it has been used in the synthesis of metal-organic frameworks, such as Zn-MOF-74, and in the preparation of nanomaterials, such as carbon nanotubes.
Mechanism of Action
The mechanism of action of 4-(2-Carboxythiophene-4-yl)-2-cyanophenol, 95% is not yet fully understood. However, it is believed that its thiophene ring structure is involved in the formation of polymers, metal-organic frameworks, and nanomaterials. In the synthesis of polymers, the thiophene ring is believed to be involved in the formation of covalent bonds between polymer chains, while in the synthesis of metal-organic frameworks, the thiophene ring is believed to be involved in the formation of metal-ligand interactions. In the preparation of nanomaterials, the thiophene ring is believed to be involved in the formation of strong interactions between the nanomaterials and other components.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-(2-Carboxythiophene-4-yl)-2-cyanophenol, 95% have not been extensively studied. However, it is believed to have no significant toxic effects on humans and other animals. In laboratory experiments, it has been observed to have no significant effects on the growth and development of organisms, and it has been observed to have no significant effects on the metabolism and reproduction of organisms.
Advantages and Limitations for Lab Experiments
The advantages of using 4-(2-Carboxythiophene-4-yl)-2-cyanophenol, 95% in laboratory experiments include its low cost, its availability in a wide range of concentrations, and its compatibility with a variety of organic compounds, polymers, and nanomaterials. Its disadvantages include its poor solubility in water, its high melting point, and its limited stability in air.
Future Directions
Future research on 4-(2-Carboxythiophene-4-yl)-2-cyanophenol, 95% should focus on elucidating its mechanism of action, investigating its biochemical and physiological effects, and exploring its potential applications in the synthesis of organic compounds, polymers, metal-organic frameworks, and nanomaterials. Additionally, research should focus on improving its solubility in water, and developing methods to reduce its melting point and increase its stability in air.
Synthesis Methods
The synthesis of 4-(2-Carboxythiophene-4-yl)-2-cyanophenol, 95% involves the reaction of 2-cyano-4-(2-carboxythiophene-4-yl)phenol and sulfuric acid in an aqueous solution. The reaction is conducted at room temperature and the product is isolated by precipitation. The reaction is shown below:
C9H5NO2S + H2SO4 → C9H6NO3S + H2O
properties
IUPAC Name |
4-(3-cyano-4-hydroxyphenyl)thiophene-2-carboxylic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H7NO3S/c13-5-8-3-7(1-2-10(8)14)9-4-11(12(15)16)17-6-9/h1-4,6,14H,(H,15,16) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MKWSGLLZIGCEST-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1C2=CSC(=C2)C(=O)O)C#N)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H7NO3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90684818 |
Source
|
| Record name | 4-(3-Cyano-4-hydroxyphenyl)thiophene-2-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90684818 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
245.26 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-(3-Cyano-4-hydroxyphenyl)thiophene-2-carboxylic acid | |
CAS RN |
1262000-46-3 |
Source
|
| Record name | 2-Thiophenecarboxylic acid, 4-(3-cyano-4-hydroxyphenyl)- | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1262000-46-3 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 4-(3-Cyano-4-hydroxyphenyl)thiophene-2-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90684818 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
